Cas no 78781-84-7 ((S)-Acetylamino-cyclohexyl-aceticacid)

• Product Name: (S)-Acetylamino-cyclohexyl-aceticacid
• CAS No: 78781-84-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 60030
• PubChem ID: 15701269
• Update Time: 2025-04-18

(S)-Acetylamino-cyclohexyl-aceticacid Chemical and Physical Properties

Names and Identifiers

• (S)-Acetylaminocyclohexylacetic acid
• Cyclohexaneaceticacid, a-(acetylamino)-, (S)-
• (2S)-2-acetamido-2-cyclohexylacetic acid
• DTXSID60577046
• (S)-2-Acetamido-2-cyclohexylacetic acid
• EN300-4285598
• Cyclohexaneacetic acid,a-(acetylamino)-, (aS)-
• (2S)-2-cyclohexyl-2-acetamidoacetic acid
• (2S)-Acetamido(cyclohexyl)acetic acid
• AKOS006291615
• SCHEMBL6885724
• 78781-84-7
• (S)-Acetylamino-cyclohexyl-aceticacid

• Inchi： 1S/C10H17NO3/c1-7(12)11-9(10(13)14)8-5-3-2-4-6-8/h8-9H,2-6H2,1H3,(H,11,12)(H,13,14)/t9-/m0/s1
• InChI Key： CVVVAKVOCWNDLJ-VIFPVBQESA-N
• SMILES： OC([C@H](C1CCCCC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 428.641 °C at 760 mmHg
• Flash Point: 213.035 °C
• PSA: 66.40000
• LogP: 1.54690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives